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Compound of Interest

Compound Name: 4-Methoxypiperidine

Cat. No.: B1585072

4-Methoxypiperidine: A Technical Overview

This guide provides an in-depth look at the chemical properties of 4-Methoxypiperidine, a
compound of interest for researchers, scientists, and professionals in drug development.

Core Chemical Identifiers

Key identifying information for 4-Methoxypiperidine is summarized below, providing a quick
reference for laboratory and research settings.

Identifier Value References
CAS Number 4045-24-3 [1][2][3]41[5]116]
Molecular Formula C6H13NO [1112]5]
Molecular Weight 115.17 g/mol [21[3151[ 7]

Physicochemical Properties

The fundamental physical and chemical characteristics of 4-Methoxypiperidine are detailed in
the following table.
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Property Value

Appearance Clear colorless to light yellow liquid
Molecular Weight 115.176 g/mol

Exact Mass 115.17 g/mol

Density 0.94£0.1 g/cm?3

Boiling Point 61-65 °C @ 11 Torr

Flash Point 49.7+14.8 °C

Refractive Index 1.448

Synthesis Protocol

A general laboratory procedure for the synthesis of 4-Methoxypiperidine is as follows:
o Dissolution: Dissolve the starting material in methanol (20 mL).
o Catalyst Addition: Add 10% palladium-carbon catalyst (80 mg) to the solution.

e Hydrogenation: Stir the reaction mixture for 3 hours at room temperature under a hydrogen
atmosphere.

« Filtration: Upon completion of the reaction, filter the mixture through a membrane filter.

» Concentration: Concentrate the filtrate under vacuum to yield 4-Methoxypiperidine as a
light yellow oil.

Logical Relationship Diagram

The following diagram illustrates the logical flow from the chemical's identity to its potential
applications, highlighting its role as a building block in further synthesis.
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4-Methoxypiperidine: From Identity to Application
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Caption: Logical flow from chemical identity to applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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